Cas no 13878-08-5 (Propanedioic-1,3-14C2acid (9CI))

• Product Name: Propanedioic-1,3-14C2acid (9CI)
• CAS No: 13878-08-5
• MF: C₃H₄O₄
• MW: 108.046544075012
• CID: 119994
• PubChem ID: 12200651
• Update Time: 2025-04-18

Propanedioic-1,3-14C2acid (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanedioic-1,3-14C2acid (9CI)
• MALONIC ACID, [1,3-14C]
• (1,3-14C2)Propanedioic acid
• Malonic acid,[1,3-14c]
• 13878-08-5

• Inchi： 1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)/i2+2,3+2
• InChI Key： OFOBLEOULBTSOW-FTOQCNSHSA-N
• SMILES： O[14C](C[14C](=O)O)=O

Computed Properties

• Exact Mass: 108.01744258g/mol
• Monoisotopic Mass: 108.01744258g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74.6Ų